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Chemical Profile of l-Atabrine Dihydrochloride

The table below summarizes the fundamental chemical and physical properties of l-Atabrine

dihydrochloride as reported by commercial suppliers for research use [1] [2] [3].

Property Details

CAS Number 56100-42-6 [1] [2] [3]

Molecular
Formula

C₂₃H₃₂Cl₃N₃O [1] [2] [3]

Molecular Weight 472.88 g/mol [1] [2] [3]

Chemical Name 6-chloro-N-[(2R)-5-(diethylamino)pentan-2-yl]-2-methoxyacridin-9-amine

dihydrochloride [2]

Appearance Light yellow to yellow solid [1] [4]

Purity ≥98% [2] [3]

Biological
Activity

Less active enantiomer of quinacrine; displays antiprion activity [1] [2] [3]
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Reconstitution and Stock Solution Preparation

The following section details the preparation of stock solutions from the solid compound. Important Note:

This product is stated to be for research use only and not for human consumption or therapeutic use [1]

[2] [3].

Stock Solution Preparation Table

The table below provides calculations for preparing stock solutions of varying concentrations, based on the

solubility data from the search results [1] [2].

Concentration Volume Prepared Mass of Compound Required

10 mM 1 mL 4.73 mg

50 mM 1 mL 23.64 mg

100 mM 1 mL 47.29 mg

Step-by-Step Reconstitution Protocol

Calculations and Weighing

Calculate the mass of l-Atabrine dihydrochloride needed based on your desired stock
solution concentration and volume using the formula: Mass (mg) = Concentration (mM) ×
Volume (L) × Molecular Weight (g/mol).
Tare a clean vial and accurately weigh the required amount of the solid compound.

Solvent Addition and Solubilization

Add the solvent to the vial containing the powder. The search results indicate the following
solubility [1] [2]:

Water: 50 mg/mL (105.74 mM)
DMSO: 20 mg/mL (42.29 mM)

Sonication is recommended to aid in dissolving the solid. Briefly place the vial in an ultrasonic
bath until the solution appears clear.
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Aliquoting and Storage

Once fully dissolved, immediately aliquot the stock solution into smaller, single-use vials to
minimize the number of freeze-thaw cycles.

According to the sources, stock solutions can be stored as follows [1] [2]:
For short-term storage (1 month): -20°C in sealed storage, away from moisture.

For long-term storage (6 months): -80°C in sealed storage, away from moisture.

Important Handling and Experimental Notes

Solvent Consideration: If using DMSO, please note that it is hygroscopic (absorbs water from the
atmosphere). Using a newly opened container of DMSO is recommended for preparing concentrated

stock solutions to ensure solubility and stability [1] [4].
Sterilization: If your experiment requires a sterile solution and you are using water, saline, or PBS as

the solvent, the stock solution should be filtered through a 0.22 µm filter before use [1] [4].
In Vivo Formulations: For animal studies, the stock solution is typically further diluted in a suitable

vehicle. One cited protocol suggests a formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and
45% saline [1] [4]. It is crucial to optimize the formulation for your specific animal model and route of

administration.

Experimental Workflow

The following diagram outlines the key decision points and steps in the process of reconstituting l-Atabrine

dihydrochloride for your experiments.
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Start: Plan l-Atabrine
dihydrochloride experiment

Key Chemical Properties

Calculate mass and
select solvent

Molecular Weight: 472.88 g/mol
Solubility:

- H₂O: 50 mg/mL
- DMSO: 20 mg/mL

Storage (Solid):
4°C, sealed, dry

Accurately weigh
solid compound

Reconstitute with solvent
(Ultrasonicate if needed)

Aliquot stock solution

Store Stock Solution

-20°C for 1 month -80°C for 6 months
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dihydrochloride-reconstitution-calculator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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